Cas no 72597-34-3 ((1R)-(-)-10-Camphorsulfonamide)

(1R)-(-)-10-Camphorsulfonamide structure
72597-34-3 structure
Product Name:(1R)-(-)-10-Camphorsulfonamide
CAS No:72597-34-3
MF:C10H17NO3S
MW:231.311881780624
MDL:MFCD28041244
CID:90573
PubChem ID:24863395
Update Time:2025-09-28

(1R)-(-)-10-Camphorsulfonamide Chemical and Physical Properties

Names and Identifiers

    • (1R)-10-camphorsulfonamide
    • (1R)-(-)-10-Camphorsulfonamide
    • (+/-)-10-Camphorsulfonamide
    • (1R)-1-(4-trifluoromethylphenyl)-1-propanol
    • (1R)-7,7-dimethyl-2-oxo-bicyclo[2.2.1]heptane-1-methanesulfonamide
    • (R)-(+)-1-(4'-trifluoromethylphe
    • (R)-1-(4-(trifluoromethyl)phenyl)propan-1-ol
    • (R)-1-(4-trifluoromethylphenyl)-1-propanol
    • (R)-1-(4-trifluoromethyl-phenyl)-propan-1-ol
    • (R)-1-[4-(trifluoromethyl)phenyl]propan-1-ol
    • 4-[(1S)-(-)-1-Hydroxyprop-1-yl]benzotrifluoride
    • camphor sulfonamide
    • 72597-34-3
    • [(1S,4R)-7,7-dimethyl-3-oxo-4-bicyclo[2.2.1]heptanyl]methanesulfonamide
    • A837573
    • J-520203
    • d-10-Camphorsulfonamide
    • 1-(7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide
    • ((1R)-7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide
    • ((1R,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide
    • Bicyclo[2.2.1]heptane-1-methanesulfonamide,7,7-dimethyl-2-oxo-,(1R,4S)-
    • [(1S,4R)-7,7-dimethyl-3-oxidanylidene-4-bicyclo[2.2.1]heptanyl]methanesulfonamide
    • (1R)-10-Camphorsulfonamide, 97%
    • DTXSID90993457
    • [(1R,4S)-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonamide
    • SCHEMBL2387335
    • AKOS015893909
    • (1R,4S)-7,7-Dimethyl-2-oxo-bicyclo[2.2.1]heptane-1-methanesulfonamide; d-10-Camphorsulfonamide; (1R)-10-Camphorsulfonamide;
    • MDL: MFCD28041244
    • Inchi: 1S/C10H17NO3S/c1-9(2)7-3-4-10(9,8(12)5-7)6-15(11,13)14/h7H,3-6H2,1-2H3,(H2,11,13,14)/t7-,10-/m0/s1
    • InChI Key: SBLUNABTQYDFJM-XVKPBYJWSA-N
    • SMILES: S(C[C@]12C(C[C@H](CC1)C2(C)C)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 231.093
  • Monoisotopic Mass: 231.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 77.2

Experimental Properties

  • Color/Form: Powder.
  • Density: 1.28
  • Melting Point: 133-135 °C (lit.)
  • Boiling Point: 380.4°C at 760 mmHg
  • Flash Point: 183.8°C
  • Refractive Index: 1.541
  • Solubility: Dichloromethane
  • PSA: 85.61000
  • LogP: 2.45140
  • Optical Activity: [α]20/D −22°, c = 1 in methanol
  • Solubility: Not determined

(1R)-(-)-10-Camphorsulfonamide Security Information

(1R)-(-)-10-Camphorsulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
44358-1g
(1R)-10-Camphorsulfonamide, 97%
72597-34-3 97%
1g
¥568.00 2023-02-24
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
44358-5g
(1R)-10-Camphorsulfonamide, 97%
72597-34-3 97%
5g
¥2759.00 2023-02-24
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
44358-25g
(1R)-10-Camphorsulfonamide, 97%
72597-34-3 97%
25g
¥12545.00 2023-02-24
TRC
C175060-500mg
(1R)-(-)-10-Camphorsulfonamide
72597-34-3
500mg
$ 64.00 2023-09-08
TRC
C175060-1g
(1R)-(-)-10-Camphorsulfonamide
72597-34-3
1g
$ 69.00 2023-09-08
TRC
C175060-2g
(1R)-(-)-10-Camphorsulfonamide
72597-34-3
2g
$ 121.00 2023-09-08
TRC
C175060-5g
(1R)-(-)-10-Camphorsulfonamide
72597-34-3
5g
$ 253.00 2023-04-18
TRC
C175060-10g
(1R)-(-)-10-Camphorsulfonamide
72597-34-3
10g
$ 420.00 2023-04-18
TRC
C175060-20g
(1R)-(-)-10-Camphorsulfonamide
72597-34-3
20g
$ 775.00 2023-04-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
375632-1G
(1R)-(-)-10-Camphorsulfonamide
72597-34-3 97%
1G
¥384.38 2022-02-24
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